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Compound of Interest

Compound Name: Auten-67

Cat. No.: B1666136

Application Notes and Protocols: Auten-67

For Researchers, Scientists, and Drug Development Professionals

Introduction

Auten-67 is a potent, orally active small molecule that enhances autophagy.[1][2] It functions
as an inhibitor of myotubularin-related phosphatase 14 (MTMR14), a negative regulator of
autophagic membrane formation.[1][2] By inhibiting MTMR14, Auten-67 promotes autophagic
flux, leading to the degradation of cellular waste and damaged organelles. This activity gives
Auten-67 significant potential in research focused on aging, neurodegenerative diseases such
as Alzheimer's and Huntington's disease, and other conditions where autophagy plays a
protective role.[1]

These application notes provide detailed protocols for the preparation of Auten-67 stock
solutions and its application in various experimental models, based on currently available data.

Chemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of Auten-67 is essential for
its effective use in research.
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Property Value Reference

N-[3-(1H-Benzimidazol-1-
yI)-1,4-dioxo-1,4-

IUPAC Name :
dihydronaphthalen-2-yl]-4-
nitrobenzenesulfonamide

Molecular Formula C23H14N406S

Molecular Weight 474.45 g/mol

CAS Number 1783800-77-0

Appearance Orange to red solid

Solubility Data:

The solubility of Auten-67 is a critical factor for the preparation of stock and working solutions.
Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Solvent Solubility Notes

Ultrasonic treatment may be
required to achieve complete

dissolution. It is recommended

DMSO 11.9 mg/mL (25.08 mM)
to use newly opened,
anhydrous DMSO as the
solvent is hygroscopic.
Direct dissolution in aqueous
Aqueous Buffers (e.g., PBS) Poorly soluble )
buffers is not recommended.
Ethanol Data not available
Protocols

Preparation of Auten-67 Stock Solution (10 mM in
DMSO)
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This protocol describes the preparation of a 10 mM concentrated stock solution of Auten-67 in
DMSO.

Materials:

Auten-67 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass of Auten-67:

o For 1 mL of a 10 mM stock solution, the required mass is:

» Mass (mg) = 10 mmol/L * 1 L/2000 mL * 1 mL * 474.45 g/mol * 1000 mg/g = 4.7445 mg

Weighing:

o Carefully weigh out the calculated amount of Auten-67 powder and place it in a sterile
microcentrifuge tube.

Dissolution:

o Add the desired volume of anhydrous DMSO to the tube containing the Auten-67 powder.

o Vortex the solution vigorously for 1-2 minutes.

Sonication (if required):

o If the compound does not fully dissolve after vortexing, place the tube in an ultrasonic bath
for 5-10 minutes, or until the solution is clear.
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o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Preparation of Working Solutions for In Vitro Cell
Culture

This protocol outlines the dilution of the DMSO stock solution for use in cell-based assays.
Materials:
e 10 mM Auten-67 stock solution in DMSO
o Appropriate cell culture medium
Procedure:
» Thaw the stock solution:
o Thaw a frozen aliquot of the 10 mM Auten-67 stock solution at room temperature.
e Serial Dilution:

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations (e.g., 1 uM, 10 uM, 50 pM).

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the
same final concentration of DMSO) should always be included in experiments.

Preparation of Working Solution for In Vivo Studies

This protocol is adapted from a published study for the oral administration of Auten-67 in mice.
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Materials:

Auten-67

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)
Procedure:
e Prepare a 12.5 mg/mL Auten-67 stock solution in DMSO.

e Formulation (for a 1 mL working solution):

o

To 400 pL of PEG300, add 100 pL of the 12.5 mg/mL Auten-67 DMSO stock solution and
mix thoroughly.

o

Add 50 pL of Tween-80 to the mixture and mix again until uniform.

[¢]

Add 450 L of saline to bring the total volume to 1 mL. Mix well before administration.

[¢]

This formulation results in a final Auten-67 concentration of 1.25 mg/mL.

Experimental Applications

Auten-67 has been utilized in a variety of experimental models to investigate its role in
autophagy and its therapeutic potential.
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Caption: Mechanism of Auten-67 in inducing autophagy.

Experimental Workflow: In Vitro Autophagy Assaydot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparing Auten-67 stock solution and solubility].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666136#preparing-auten-67-stock-solution-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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